Cas no 400074-96-6 (N-Allyl-2-{1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinylcarbonyl}-1-hydrazinecarbothioamide)

• Product Name: N-Allyl-2-{1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinylcarbonyl}-1-hydrazinecarbothioamide
• CAS No: 400074-96-6
• MF: C₁₇H₁₇ClN₄O₂S
• MW: 376.860481023788
• MDL: MFCD00232623
• CID: 4650720
• Update Time: 2025-10-28

N-Allyl-2-{1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinylcarbonyl}-1-hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• N-Allyl-2-{[1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]carbonyl}-1-hydrazinecarbothioami
• 3-Pyridinecarboxylic acid, 1-[(4-chlorophenyl)methyl]-1,2-dihydro-2-oxo-, 2-[(2-propen-1-ylamino)thioxomethyl]hydrazide
• N-Allyl-2-{1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinylcarbonyl}-1-hydrazinecarbothioamide

• MDL： MFCD00232623
• Inchi： 1S/C17H17ClN4O2S/c1-2-9-19-17(25)21-20-15(23)14-4-3-10-22(16(14)24)11-12-5-7-13(18)8-6-12/h2-8,10H,1,9,11H2,(H,20,23)(H2,19,21,25)
• InChI Key： LTSLFCRPATVOBF-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=CC=C1C(NNC(NCC=C)=S)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-Allyl-2-{1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinylcarbonyl}-1-hydrazinecarbothioamide

Introduction to N-Allyl-2-{1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinylcarbonyl}-1-hydrazinecarbothioamide and Its Significance in Modern Chemical Biology

N-Allyl-2-{1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinylcarbonyl}-1-hydrazinecarbothioamide is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications in drug discovery and medicinal chemistry. This compound, with the CAS number 400074-96-6, represents a sophisticated blend of heterocyclic and functional groups that make it a promising candidate for further investigation.

The molecular structure of N-Allyl-2-{1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinylcarbonyl}-1-hydrazinecarbothioamide incorporates several key features that contribute to its biological activity. The presence of a pyridine ring and a hydrazinecarbothioamide moiety suggests potential interactions with biological targets such as enzymes and receptors. These structural elements are often exploited in the design of bioactive molecules to modulate specific biochemical pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater accuracy. Studies have indicated that the 4-chlorobenzyl group in the molecule may play a crucial role in stabilizing interactions with biological targets, thereby enhancing its pharmacological properties. This insight has opened up new avenues for the development of targeted therapies in various therapeutic areas.

In the context of modern drug discovery, N-Allyl-2-{1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinylcarbonyl}-1-hydrazinecarbothioamide stands out due to its ability to combine multiple pharmacophoric elements into a single molecule. This feature is particularly valuable for designing compounds that can interact with multiple targets simultaneously, a strategy known as "multitarget directed drug design" (MTDD). Such an approach has shown promise in addressing complex diseases that involve multiple pathological pathways.

The synthesis of this compound involves a series of well-defined chemical transformations, including condensation reactions, cyclization, and functional group modifications. The use of advanced synthetic techniques has allowed for the efficient preparation of high-purity samples, which is essential for subsequent biological testing. The synthetic route also highlights the versatility of modern organic chemistry in constructing complex molecules with precise control over their stereochemistry and functionality.

Current research efforts are focused on evaluating the biological activity of N-Allyl-2-{1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinylcarbonyl}-1-hydrazinecarbothioamide in various models. Preliminary studies have shown promising results in terms of inhibitory effects on certain enzymes and modulation of signaling pathways relevant to diseases such as cancer and inflammation. These findings underscore the potential of this compound as a lead molecule for further optimization.

The integration of high-throughput screening (HTS) technologies has further accelerated the process of identifying biologically active compounds like N-Allyl-2-{1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinylcarbonyl}-1-hydrazinecarbothioamide. By rapidly testing large libraries of compounds against specific biological targets, researchers can quickly identify promising candidates for further development. This approach has been instrumental in reducing the time and cost associated with drug discovery programs.

Additionally, the development of novel analytical techniques has enhanced our ability to study the properties of complex molecules like N-Allyl-2-{1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinylcarbonyl}-1-hydrazinecarbothioamide at both the molecular and cellular levels. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide valuable insights into the structure-function relationships that govern biological activity. These tools are essential for understanding how changes in molecular structure can influence biological outcomes.

The future prospects for N-Allyl-2-{1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinylcarbonyl}-1-hydrazinecarbothioamide are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.